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Ammonium Nonanoate Profile

Ammonium nonanoate is a broad-spectrum, non-systemic contact herbicide derived from pelargonic acid,

which is found naturally in various foods [1] [2]. Its primary use is for the control of weeds in organic and

conventional agriculture.

Mode of Action: It works by disrupting plant cell membranes, leading to rapid cell death and
desiccation of the contacted plant tissue [2].

Key Characteristics:
No Soil Activity: It is effective only on contact and has no residual soil activity, making it

suitable for use around crops without concerns about root uptake [1].
Environmental Profile: It is considered environmentally friendly, with low mammalian and bird

toxicity, and it degrades rapidly in soil (with a typical degradation time of about one day) [2].

Comparative Herbicide Analysis

The table below summarizes how ammonium nonanoate compares with other common herbicide and

fertilizer types, based on the information available in the search results. Please note that the data for "Water

Use Efficiency" and "Crop Yield Impact" for ammonium nonanoate is not provided in the sources.
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Product Type
Primary
Function

Water Use
Efficiency
(WUE)

Crop Yield
Impact

Environmental Impact

Ammonium
Nonanoate

Contact
herbicide

[1] [2]

Information Not
Available

Information Not
Available

Rapid soil degradation (DT₅₀

~1 day); low toxicity [2].

Traditional
Ammonia-
based
Fertilizers

Fertilizer [3] Information Not

Available

10-15% yield

increase
(traditional

production) [3]

Medium environmental

impact; significant energy
use and CO₂ emissions from

production [3].

Green
Ammonia-
based
Fertilizers

Fertilizer [3] Improved via

precision
application [3]

15-20% yield

increase [3]

Lower environmental impact;

reduced emissions through
renewable energy use [3].

Traditional Non-
Ammonia
Fertilizers

Fertilizer [3] Information Not

Available

5-10% yield

increase [3]

High environmental impact

[3].

Experimental Protocols in Research

The search results refer to studies that typically follow standardized protocols to evaluate the properties of

ammonium nonanoate. Here is a generalized workflow for the key types of experiments cited:
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Start: Research Objective

Herbicide Efficacy Trials Crop Safety Studies Environmental Fate Studies

Apply product at set concentrations
(e.g., 3-6% v/v) to target weeds

Apply product over-the-top to
established horticultural crops

Measure soil degradation
and metabolite formation

Measure weed suppression
and control percentage

Monitor for plant injury
after single and multiple applications

Calculate degradation half-life (DT₅₀)
and identify degradation products

Click to download full resolution via product page

Key Experimental Details:

Application Rates: In crop safety studies, ammonium nonanoate is often tested at concentrations
of 3% and 6% volume per volume (v/v) to assess potential for causing crop injury [4].

Efficacy Assessment: Research involves broadcast applications for broad-spectrum weed control,
with efficacy measured by the suppression and control of target weeds [5] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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